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Compound of Interest

Compound Name: Nitrosonium hexafluorophosphate

Cat. No.: B095733

Nitrosonium Hexafluorophosphate: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the physical and chemical
properties of nitrosonium hexafluorophosphate (NOPFs), a versatile and reactive inorganic
compound. This document is intended to serve as a comprehensive resource for researchers,
scientists, and professionals in drug development and other advanced scientific fields.

Core Physical and Chemical Properties

Nitrosonium hexafluorophosphate is a colorless to white crystalline solid. It is notably
sensitive to moisture and should be handled under anhydrous conditions to prevent
decomposition.[1] While certain physical properties such as melting point, boiling point, and
density are not definitively established in the literature, key identification and solubility
characteristics are well-documented.
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Property Value

Molecular Formula FsNOP

Molecular Weight 174.97 g/mol

Appearance Colorless or white crystals
Solubility Soluble in acetonitrile.[1]
Moisture Sensitivity Hygroscopic; reacts with water.[1]

Synthesis of Nitrosonium Hexafluorophosphate

The synthesis of nitrosonium hexafluorophosphate typically involves the reaction of a
nitrosyl halide, such as nitrosyl chloride (NOCI), with a hexafluorophosphate source. A
generalized reaction pathway is illustrated below.
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Nitrosyl Chloride (NOCI) Nitrosonium Hexafluorophosphate (NOPFs)

Product
Byproduct
Hexafluorophosphoric Acid (HPFs) Hydrogen Chloride (HCI)
Reactants Products
Primary Arylamine (Ar-NHz) Hexafluorophosphoric Acid (HPFs)

Nitrosonium Hexafluorophosphate (NOPFe) Intermediate

Arenediazonium Hexafluorophosphate (Ar-N2+ PFe~)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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